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Miliacin is a rare triterpene and the main triterpenoid found in millet seeds and millet oil [1] [2]. The table

below summarizes its core biological activities.

Biological Activity Observed Effect Research Context

Hair Growth
Promotion

Stimulates keratinocyte proliferation; reduces

telogen density; increases anagen density [3]
[4]

Human hair bulb cells; clinical

trials for telogen effluvium

Anti-inflammatory Reduces inflammatory cytokines (e.g., IL-6,
TNFα) [4]

Human immortalized dermal
papilla cells (iDPCs)

Antioxidant Increases mRNA levels of antioxidant enzymes
(catalase, SOD1) [4]

Human immortalized dermal
papilla cells (iDPCs)

Regenerative &
Protective

Promotes healing of trophic ulcers; protects
against drug-induced organ toxicity [5]

Animal studies (rats)

Growth
Stimulation

Improves weight gain and food digestibility in
cattle [5]

Livestock studies

Detailed Experimental Protocols
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For researchers looking to replicate or build upon existing work, here are the methodologies from key

studies.

In Vitro Protocol: Assessing Effects on Human Dermal Papilla
Cells

This protocol is based on a 2023 study that investigated the effects of a millet and wheat extract complex

(MWC) on human immortalized dermal papilla cells (iDPCs) [4].

Cell Culture: Human iDPCs were cultured in Dulbecco’s Modified Eagle Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS) at 37°C and 5% CO2 [4].
Treatment: Cells were treated with the MWC at concentrations of 60, 120, and 240 μg/mL. Sunflower

oil (SFO), used as an excipient in the MWC, was tested at 240 μg/mL as a control [4].
Viability Assay: Cell viability was analyzed using a water-soluble tetrazolium salt (WST) assay kit

(e.g., EZ-Cytox) according to the manufacturer's instructions [4].
Gene Expression Analysis:

RNA Extraction: Total RNA was isolated from cells using TRIzol reagent [4].
cDNA Synthesis: RNA was reverse transcribed into cDNA using a reverse transcriptase like

HelixCript Thermo Reverse Transcriptase and an RNase inhibitor [4].
qPCR: mRNA levels of target genes (e.g., catalase, SOD1, IGF-1, VEGF, FGF7, wnt10b, β-

catenin, IL-6, TNFα) were quantified using a kit like TB Green Premix Ex Taq on a real-time
PCR system [4].

In Vivo Protocol: Anagen-Synchronized Mouse Model

The same 2023 study used this model to confirm the in vitro findings [4].

Animals: Forty-eight 6-week-old C3H/HeN male mice were acclimated for three days and then
grouped based on body weight [4].

Treatment: Mice were administered the MWC orally at doses of 30, 60, and 120 mg/kg, or 120 mg/kg
of SFO as a control, for a specified period [4].

Hair Cycle Assessment: The effect on the hair cycle was evaluated by depilating the telogen-phase
dorsal skin of the mice to synchronize the hair cycle and induce the anagen phase. The subsequent

hair growth was monitored [4].
Gene Expression Analysis: mRNA levels from hair follicles in the dorsal skin were measured during

the early and late telogen phases using qPCR, as described in the in vitro protocol [4].
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Mechanism of Action: Wnt/β-Catenin Signaling
Pathway

The hair growth-promoting effects of miliacin and related extracts are linked to the activation of the Wnt/β-

catenin signaling pathway, which is crucial for initiating and maintaining the hair growth (anagen) phase [4].

The diagram below illustrates this mechanism.
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Miliacin-containing complexes activate Wnt/β-catenin signaling to promote the anagen hair growth phase.

Advanced Formulations and Patent Landscape

Research indicates that miliacin's efficacy is significantly enhanced through specific formulations that

improve its bioavailability.

Encapsulation with Polar Lipids: A 2020 randomized controlled trial demonstrated that miliacin
encapsulated by polar lipids (MePL) was more effective than miliacin alone in stimulating cell

proliferation in the hair bulb and improving telogen effluvium in women. The polar lipids form vesicles
that enhance the bioavailability of the active compound [3].

Synergistic Compositions: A patent (US9180135B2) covers compositions combining miliacin with
sphingolipids (e.g., glucosylceramides from wheat) and/or phospholipids for hair and scalp care.

These combinations are designed to work synergistically to improve hair health [6].

Knowledge Gaps and Research Directions

The existing research points to several areas where further investigation is needed:

Human Bioavailability and Metabolism: Detailed data on the absorption, distribution, metabolism,

and excretion of miliacin in humans is not available in the searched literature.
Direct Molecular Targets: While miliacin's effects on pathways like Wnt/β-catenin are documented,

its direct molecular targets and binding partners remain to be fully elucidated.
Long-Term Clinical Efficacy: More long-term, large-scale clinical studies are needed to confirm its

sustained benefits and safety for various hair loss conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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